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Compound Name: 4-Bromo-3-methylaniline

Cat. No.: B1294692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of prominent

agrochemicals, namely Chlorantraniliprole and Cyantraniliprole, utilizing 4-Bromo-3-
methylaniline as a key starting material. The content herein is curated for professionals in the

fields of chemical research and agrochemical development, offering comprehensive

experimental procedures, quantitative data summaries, and visual representations of synthetic

pathways and biological mechanisms.

Introduction
4-Bromo-3-methylaniline is a versatile chemical intermediate employed in the synthesis of a

variety of complex organic molecules, including pharmaceuticals and agrochemicals.[1] Its

unique structure, featuring bromine, methyl, and amino functional groups on a benzene ring,

provides multiple reactive sites for constructing intricate molecular architectures.[1] This

document focuses on its application in the synthesis of two commercially significant

insecticides: Chlorantraniliprole and Cyantraniliprole. Both belong to the class of anthranilic

diamide insecticides and function by targeting insect ryanodine receptors, leading to muscle

dysfunction and eventual pest mortality.
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Chlorantraniliprole is a broad-spectrum insecticide effective against a range of lepidopteran

pests. The synthesis involves the preparation of two key intermediates, which are then coupled

to form the final product.

Synthetic Workflow
The overall synthetic strategy for Chlorantraniliprole from 4-Bromo-3-methylaniline is a multi-

step process. A proposed initial sequence of reactions is required to convert 4-Bromo-3-
methylaniline into the crucial intermediate, 2-amino-5-chloro-3-methylbenzoic acid. This

intermediate is then further processed to yield 2-amino-5-chloro-N,3-dimethylbenzamide

(Intermediate 1). The second key intermediate is 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-

5-carboxylic acid (Intermediate 2). The final step involves the amide coupling of these two

intermediates.
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Synthesis of Intermediate 1

Synthesis of Intermediate 2

Final Product Synthesis

4-Bromo-3-methylaniline

2-Amino-5-bromo-3-methylbenzoic acid

 Carboxylation

2-Amino-5-chloro-3-methylbenzoic acid

 Halogen Exchange

6-Chloro-8-methyl-1H-3,1-benzoxazine-2,4-dione

 Cyclization

Intermediate 1:
2-Amino-5-chloro-N,3-dimethylbenzamide

 Aminolysis

Chlorantraniliprole

 Amide Coupling

2,3-Dichloropyridine

3-Chloro-2-hydrazinylpyridine

 Hydrazinolysis

Pyrazoline Intermediate

 Cyclization

Intermediate 2:
3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

 Bromination & Oxidation

 Amide Coupling
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Synthesis of Intermediate 3

Synthesis of Intermediate 2

Final Product Synthesis

4-Bromo-3-methylaniline

4-Cyano-3-methylaniline

 Cyanation

2-Amino-5-cyano-3-methylbenzoic acid

 Carboxylation

Intermediate 3:
2-Amino-5-cyano-N,3-dimethylbenzamide

 Amidation

Cyantraniliprole

 Amide Coupling

2,3-Dichloropyridine

Intermediate 2:
3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

 Multi-step synthesis

 Amide Coupling
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Insect Muscle Cell

Signaling Cascade

Sarcoplasmic Reticulum (SR)
(Ca²⁺ Store)

Ryanodine Receptor (RyR)
(Ca²⁺ Channel)

Chlorantraniliprole or
Cyantraniliprole

Binds and Activates

Uncontrolled Ca²⁺ Release

Cytoplasm
(Increased Ca²⁺ concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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